Cas no 91306-62-6 (Methyl 5-(2-Methoxy-2-oxoethyl)-1-(4-methoxy-phenyl)-1H-1,2,3-triazole-4-carboxylate)
Methyl 5-(2-Methoxy-2-oxoethyl)-1-(4-methoxy-phenyl)-1H-1,2,3-triazole-4-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- METHYL 5-(2-METHOXY-2-OXOETHYL)-1-(4-METHOXYPHENYL)-1H-1,2,3-TRIAZOLE-4-CARBOXYLATE
- methyl 5-(2-methoxy-2-oxoethyl)-1-(4-methoxyphenyl)triazole-4-carboxylate
- AKOS001786692
- MFCD00138716
- Methyl 5-(2-methoxy-2-oxoethyl)-1-(4-methoxy-phenyl)-1H-1,2,3-triazole-4-carboxylate
- CHEMBL1524666
- MLS000694742
- HMS2600H19
- CCG-131532
- DTXSID401145538
- CS-0366884
- SMR000333061
- Methyl5-(2-methoxy-2-oxoethyl)-1-(4-methoxy-phenyl)-1H-1,2,3-triazole-4-carboxylate
- 12C-073
- 91306-62-6
- Methyl 4-(methoxycarbonyl)-1-(4-methoxyphenyl)-1H-1,2,3-triazole-5-acetate
- Methyl 5-(2-Methoxy-2-oxoethyl)-1-(4-methoxy-phenyl)-1H-1,2,3-triazole-4-carboxylate
-
- MDL: MFCD00138716
- Inchi: 1S/C14H15N3O5/c1-20-10-6-4-9(5-7-10)17-11(8-12(18)21-2)13(15-16-17)14(19)22-3/h4-7H,8H2,1-3H3
- InChI Key: HRKZOCVXWPNZBZ-UHFFFAOYSA-N
- SMILES: O(C)C(CC1=C(C(=O)OC)N=NN1C1C=CC(=CC=1)OC)=O
Computed Properties
- Exact Mass: 305.10117059g/mol
- Monoisotopic Mass: 305.10117059g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 22
- Rotatable Bond Count: 7
- Complexity: 398
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 92.5Ų
Experimental Properties
- Melting Point: 80-82°C
Methyl 5-(2-Methoxy-2-oxoethyl)-1-(4-methoxy-phenyl)-1H-1,2,3-triazole-4-carboxylate Security Information
- HazardClass:IRRITANT
Methyl 5-(2-Methoxy-2-oxoethyl)-1-(4-methoxy-phenyl)-1H-1,2,3-triazole-4-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M027145-250mg |
Methyl 5-(2-Methoxy-2-oxoethyl)-1-(4-methoxy-phenyl)-1H-1,2,3-triazole-4-carboxylate |
91306-62-6 | 250mg |
$ 220.00 | 2022-06-04 | ||
| TRC | M027145-500mg |
Methyl 5-(2-Methoxy-2-oxoethyl)-1-(4-methoxy-phenyl)-1H-1,2,3-triazole-4-carboxylate |
91306-62-6 | 500mg |
$ 365.00 | 2022-06-04 | ||
| abcr | AB158260-500 mg |
Methyl 5-(2-methoxy-2-oxoethyl)-1-(4-methoxyphenyl)-1H-1,2,3-triazole-4-carboxylate; . |
91306-62-6 | 500MG |
€215.40 | 2023-03-21 | ||
| abcr | AB158260-1 g |
Methyl 5-(2-methoxy-2-oxoethyl)-1-(4-methoxyphenyl)-1H-1,2,3-triazole-4-carboxylate; . |
91306-62-6 | 1g |
€315.00 | 2023-03-21 | ||
| abcr | AB158260-5 g |
Methyl 5-(2-methoxy-2-oxoethyl)-1-(4-methoxyphenyl)-1H-1,2,3-triazole-4-carboxylate; . |
91306-62-6 | 5g |
€859.90 | 2023-03-21 | ||
| abcr | AB158260-10 g |
Methyl 5-(2-methoxy-2-oxoethyl)-1-(4-methoxyphenyl)-1H-1,2,3-triazole-4-carboxylate; . |
91306-62-6 | 10g |
€1,403.30 | 2023-03-21 | ||
| Matrix Scientific | 043198-500mg |
Methyl 5-(2-methoxy-2-oxoethyl)-1-(4-methoxy-phenyl)-1H-1,2,3-triazole-4-carboxylate, >95% |
91306-62-6 | >95% | 500mg |
$244.00 | 2023-09-11 | |
| Matrix Scientific | 043198-1g |
Methyl 5-(2-methoxy-2-oxoethyl)-1-(4-methoxy-phenyl)-1H-1,2,3-triazole-4-carboxylate, >95% |
91306-62-6 | >95% | 1g |
$304.00 | 2023-09-11 | |
| Matrix Scientific | 043198-5g |
Methyl 5-(2-methoxy-2-oxoethyl)-1-(4-methoxy-phenyl)-1H-1,2,3-triazole-4-carboxylate, >95% |
91306-62-6 | >95% | 5g |
$698.00 | 2023-09-11 | |
| Key Organics Ltd | 12C-073-1MG |
methyl 5-(2-methoxy-2-oxoethyl)-1-(4-methoxyphenyl)-1H-1,2,3-triazole-4-carboxylate |
91306-62-6 | >95% | 1mg |
£37.00 | 2023-09-07 |
Methyl 5-(2-Methoxy-2-oxoethyl)-1-(4-methoxy-phenyl)-1H-1,2,3-triazole-4-carboxylate Related Literature
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
Additional information on Methyl 5-(2-Methoxy-2-oxoethyl)-1-(4-methoxy-phenyl)-1H-1,2,3-triazole-4-carboxylate
Methyl 5-(2-Methoxy-2-oxoethyl)-1-(4-methoxy-phenyl)-1H-1,2,3-triazole-4-carboxylate: A Comprehensive Overview
Methyl 5-(2-Methoxy-2-oxoethyl)-1-(4-methoxy-phenyl)-1H-1,2,3-triazole-4-carboxylate (CAS No. 91306-62-6) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the triazole class of heterocyclic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, including its 1H-1,2,3-triazole core and the presence of both methoxy and carboxylate functional groups, contribute to its remarkable chemical properties and biological relevance.
The synthesis of Methyl 5-(2-Methoxy-2-oxoethyl)-1-(4-methoxy-phenyl)-1H-1,2,3-triazole-4-carboxylate involves a multi-step process that requires precise control over reaction conditions and reagent selection. The introduction of the 1H-1,2,3-triazole ring typically involves a cycloaddition reaction between a diazo compound and an azide, followed by functional group modifications to introduce the methoxy and carboxylate groups. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, making it more accessible for further research and development.
In the realm of pharmaceutical research, Methyl 5-(2-Methoxy-2-oxoethyl)-1-(4-methoxy-phenyl)-1H-1,2,3-triazole-4-carboxylate has been investigated for its potential as an intermediate in the synthesis of novel bioactive molecules. The presence of the triazole ring is particularly noteworthy, as triazoles have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The additional substituents on the molecule further enhance its pharmacological profile by influencing its solubility, bioavailability, and interaction with biological targets.
Recent studies have highlighted the importance of heterocyclic compounds in drug discovery due to their ability to mimic natural products and exhibit a wide range of biological activities. Methyl 5-(2-Methoxy-2-oxoethyl)-1-(4-methoxy-phenyl)-1H-1,2,3-triazole-4-carboxylate, with its complex structure and functional groups, represents a promising candidate for further exploration in this area. Researchers have been particularly interested in its potential as a scaffold for designing new therapeutic agents that can address unmet medical needs.
The structural motif of this compound also makes it an attractive candidate for studying molecular recognition processes. The interplay between the different functional groups can be exploited to develop molecules with specific binding properties. For instance, the combination of the triazole ring and the carboxylate group can facilitate interactions with various biological targets such as enzymes and receptors. This has led to investigations into its potential applications in rational drug design and molecular recognition technologies.
In addition to its pharmaceutical applications, Methyl 5-(2-Methoxy-2-oxoethyl)-1-(4-methoxy-phenyl)-1H-1,2,3-triazole-4-carboxylate has shown promise in materials science research. The unique electronic properties of the triazole ring make it a valuable component in the development of organic semiconductors and conductive polymers. These materials are essential for various technological applications, including organic light-emitting diodes (OLEDs), solar cells, and sensors.
The chemical stability of this compound under different conditions has also been a subject of interest. Studies have demonstrated that it can undergo various transformations while maintaining its core structure intact. This stability is crucial for its use in synthetic chemistry as it allows for multiple functionalization steps without significant degradation.
The role of computational chemistry in understanding the properties of Methyl 5-(2-Methoxy-2-oxoethyl)-1-(4-methoxy-phenyl)-1H-1,2,3-triazole-4-carboxylate cannot be overstated. Advanced computational methods have enabled researchers to predict its behavior under different conditions with high accuracy. This has facilitated the design of experiments and the optimization of synthetic routes before conducting costly laboratory work.
The future prospects for Methyl 5-(2-Methoxy-2-oxyethyl)-1-(4-methoxy phenyl)-1H 12 3 triazole 4 carboxylate. It is anticipated that further research will uncover new applications for this compound in both pharmaceuticals and materials science. As our understanding of molecular interactions continues to grow,this compound will likely play an increasingly important role in drug discovery,functional materials,and other cutting-edge technologies。
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